undecenoic acid
undecenoic acid
Undecylenic Acid is a natural or synthetic fungistatic fatty acid, antifungal Undecylenic Acid is used topically as a zinc salt in various creams against fungal infections, eczemas, ringworm, and other cutaneous conditions. The zinc provides an astringent action, reducing rawness and irritation.
Undecylenic acid, also known as 10-undecylenate or omega-undecenoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Undecylenic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Undecylenic acid has been primarily detected in urine. Within the cell, undecylenic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Undecylenic acid can be converted into methyl undecenate. Undecylenic acid is a sweet and woody tasting compound that can be found in black elderberry. This makes undecylenic acid a potential biomarker for the consumption of this food product. Undecylenic acid is a potentially toxic compound.
Undecylenate, or undecylenic acid, is an unsaturated fatty acid with a terminal double bond that is derived from castor oil. Undecylenic acid is also found naturally in the human sweat. It is used as a precursor in the manufacture of aromatic chemicals, polymers or modified silicones. Undecylenic acid was first isolated from the products of distillation of castor oil in 1877 via pyrolysis of ricinoleic acid, and has been polymerized for vinyl production. It it suggested that many organic fatty acids exert fungicidal or fungistatic actions. Undecylenic acid also possesses antifungal properties, but is never used on its own for antifungal purposes. Salts of undecylenate are found in topical over-the-counter or mixture products as antifungal agents. Zinc undecylenate is an example of a topical antifungal agent that treats skin infections such as athlete’s foot and relieves itching, burning, and irritation associated with the skin condition. Due to its bifunctional properties, undecylenate is also used as a linking molecule to conjugate other biomolecules such as proteins. It serves as an acid moiety for anabolic steroid boldenone.
Undecylenic acid, also known as 10-undecylenate or omega-undecenoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Undecylenic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Undecylenic acid has been primarily detected in urine. Within the cell, undecylenic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Undecylenic acid can be converted into methyl undecenate. Undecylenic acid is a sweet and woody tasting compound that can be found in black elderberry. This makes undecylenic acid a potential biomarker for the consumption of this food product. Undecylenic acid is a potentially toxic compound.
Undecylenate, or undecylenic acid, is an unsaturated fatty acid with a terminal double bond that is derived from castor oil. Undecylenic acid is also found naturally in the human sweat. It is used as a precursor in the manufacture of aromatic chemicals, polymers or modified silicones. Undecylenic acid was first isolated from the products of distillation of castor oil in 1877 via pyrolysis of ricinoleic acid, and has been polymerized for vinyl production. It it suggested that many organic fatty acids exert fungicidal or fungistatic actions. Undecylenic acid also possesses antifungal properties, but is never used on its own for antifungal purposes. Salts of undecylenate are found in topical over-the-counter or mixture products as antifungal agents. Zinc undecylenate is an example of a topical antifungal agent that treats skin infections such as athlete’s foot and relieves itching, burning, and irritation associated with the skin condition. Due to its bifunctional properties, undecylenate is also used as a linking molecule to conjugate other biomolecules such as proteins. It serves as an acid moiety for anabolic steroid boldenone.
Brand Name:
Vulcanchem
CAS No.:
1333-28-4
VCID:
VC0072324
InChI:
InChI=1S/C11H20O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2H,1,3-10H2,(H,12,13)
SMILES:
C=CCCCCCCCCC(=O)O
Molecular Formula:
C11H20O2
Molecular Weight:
184.27 g/mol
undecenoic acid
CAS No.: 1333-28-4
Main Products
VCID: VC0072324
Molecular Formula: C11H20O2
Molecular Weight: 184.27 g/mol
| CAS No. | 1333-28-4 |
|---|---|
| Product Name | undecenoic acid |
| Molecular Formula | C11H20O2 |
| Molecular Weight | 184.27 g/mol |
| IUPAC Name | undec-10-enoic acid |
| Standard InChI | InChI=1S/C11H20O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2H,1,3-10H2,(H,12,13) |
| Standard InChIKey | FRPZMMHWLSIFAZ-UHFFFAOYSA-N |
| SMILES | C=CCCCCCCCCC(=O)O |
| Canonical SMILES | C=CCCCCCCCCC(=O)O |
| Boiling Point | Decomposes at 275°C 275.0 °C |
| Density | 0.910 - 0.917 |
| Melting Point | 24.5 24.5 °C Mp 24.5 ° 24.5°C |
| Physical Description | Liquid Solid colourless to pale yellow liquid |
| Description | Undecylenic Acid is a natural or synthetic fungistatic fatty acid, antifungal Undecylenic Acid is used topically as a zinc salt in various creams against fungal infections, eczemas, ringworm, and other cutaneous conditions. The zinc provides an astringent action, reducing rawness and irritation. Undecylenic acid, also known as 10-undecylenate or omega-undecenoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Undecylenic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Undecylenic acid has been primarily detected in urine. Within the cell, undecylenic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Undecylenic acid can be converted into methyl undecenate. Undecylenic acid is a sweet and woody tasting compound that can be found in black elderberry. This makes undecylenic acid a potential biomarker for the consumption of this food product. Undecylenic acid is a potentially toxic compound. Undecylenate, or undecylenic acid, is an unsaturated fatty acid with a terminal double bond that is derived from castor oil. Undecylenic acid is also found naturally in the human sweat. It is used as a precursor in the manufacture of aromatic chemicals, polymers or modified silicones. Undecylenic acid was first isolated from the products of distillation of castor oil in 1877 via pyrolysis of ricinoleic acid, and has been polymerized for vinyl production. It it suggested that many organic fatty acids exert fungicidal or fungistatic actions. Undecylenic acid also possesses antifungal properties, but is never used on its own for antifungal purposes. Salts of undecylenate are found in topical over-the-counter or mixture products as antifungal agents. Zinc undecylenate is an example of a topical antifungal agent that treats skin infections such as athlete’s foot and relieves itching, burning, and irritation associated with the skin condition. Due to its bifunctional properties, undecylenate is also used as a linking molecule to conjugate other biomolecules such as proteins. It serves as an acid moiety for anabolic steroid boldenone. |
| Solubility | Insoluble 4.00e-04 M 0.0737 mg/mL at 30 °C insoluble in water; soluble in alcohol and ethe |
| Synonyms | 10-undecenoic acid Mycodermine undecylenic acid |
| Vapor Pressure | 9.37e-04 mmHg |
| PubChem Compound | 5634 |
| Last Modified | Nov 11 2021 |
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